Cas no 10163-84-5 (Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI))
10163-84-5 structure
Product Name:Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI)
CAS No:10163-84-5
MF:C22H31NO2
MW:341.487046480179
CID:227238
PubChem ID:249706
Update Time:2025-04-19
Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI)
- 10,13-dimethylhexadecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dithiolan]-17-ol
- AC1L6TF6
- AC1Q7FYN
- AG-K-22106
- AR-1C0059
- CTK4H8798
- NSC118999
- NSC134948
- Androst-5-en-3-ol, 17-(5-isoxazolyl)-, (3beta,17beta)-
- NSC68288
- 10163-84-5
- DTXSID201240217
- NSC-68288
-
- Inchi: 1S/C22H31NO2/c1-21-10-7-15(24)13-14(21)3-4-16-17-5-6-19(20-9-12-23-25-20)22(17,2)11-8-18(16)21/h3,9,12,15-19,24H,4-8,10-11,13H2,1-2H3/t15-,16-,17-,18-,19+,21-,22-/m0/s1
- InChI Key: RBGXPUBOKUORNP-SPHVDITISA-N
- SMILES: O1C(=CC=N1)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O
Computed Properties
- Exact Mass: 341.23500
- Monoisotopic Mass: 341.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 489.6°C at 760 mmHg
- Flash Point: 249.9°C
- Refractive Index: 1.578
- PSA: 46.26
- LogP: 5.08190
Androst-5-en-3-ol,17-(5-isoxazolyl)-, (3b,17b)- (9CI) Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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